molecular formula C9H6Cl2N2 B8402588 1,7-Dichloro-6-isoquinolinamine

1,7-Dichloro-6-isoquinolinamine

Cat. No.: B8402588
M. Wt: 213.06 g/mol
InChI Key: DITMKVFIDWAGEN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1,7-Dichloro-6-isoquinolinamine is a useful research compound. Its molecular formula is C9H6Cl2N2 and its molecular weight is 213.06 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H6Cl2N2

Molecular Weight

213.06 g/mol

IUPAC Name

1,7-dichloroisoquinolin-6-amine

InChI

InChI=1S/C9H6Cl2N2/c10-7-4-6-5(3-8(7)12)1-2-13-9(6)11/h1-4H,12H2

InChI Key

DITMKVFIDWAGEN-UHFFFAOYSA-N

Canonical SMILES

C1=CN=C(C2=CC(=C(C=C21)N)Cl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 20.0 mL (215 mmol) of phosphorous oxychloride, cooled to 0 C, was added 5.00 g (25.7 mmol) of 6-amino-7-chloro-2H-isoquinolin-1-one in portions. The mixture was heated to 100° C. for 3 h then cooled to room temperature and poured over ice. After all of the ice had melted the pH of the mixture was adjusted to slightly alkaline by the slow addition of a 10% aqueous NaOH solution. A yellow solid precipitated from solution and was collected by filtration, washed with water and dried over anhydrous Na2SO4 to provide 3.0 g (55%) of 1,7-dichloro-isoquinolin-6-ylamine. MS calc. for C9H7Cl2N2 [M+H]+: 214.08. Found: 213.23 and 215.23.
Quantity
20 mL
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reactant
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5 g
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reactant
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0 (± 1) mol
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